2-((4-Fluorophenyl)thio)-1-(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)ethanone
Description
2-((4-Fluorophenyl)thio)-1-(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C16H18FN3OS2 and its molecular weight is 351.46. The purity is usually 95%.
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Scientific Research Applications
Antituberculosis Activity
A study conducted by Selvam Chitra et al. (2011) synthesized derivatives similar to the compound , demonstrating in vitro activity against Mycobacterium tuberculosis H37Rv. Their cytotoxic effects were also evaluated, showing no toxic effects on the NIH 3T3 mouse fibroblast cell line.
Synthesis of Aliphatic Derivatives
A study by Hakan Tahtaci and Gozde Aydin (2019) focused on the synthesis of novel aliphatic 1,3,4-thiadiazol-2(3H)-one derivatives, revealing an interesting mechanism involving internal nucleophilic substitution.
Analysis of Heterocyclic Fragments
Research by A. S. Hotsulia and S. O. Fedotov (2020) examined the chemistry of 1,3,4-thiadiazole, noting its presence in known drugs and biologically active compounds. The study synthesized and analyzed physical-chemical properties and biological potential of related compounds.
Antitumor Activity
Junhu Qin et al. (2020) synthesized novel pyridazinone derivatives containing the 1,3,4-thiadiazole moiety, showing inhibitory activity against certain cancer cells.
Synthesis and Cytotoxic Studies
A study by M. Govindhan et al. (2017) synthesized a compound structurally similar to the one , providing insights into its cytotoxicity and potential for biological applications.
Antibacterial and Antimycobacterial Agents
Research conducted by Gulshan Gurunani et al. (2022) synthesized derivatives of N-substituted piperazinyl quinolones, which exhibited moderate antibacterial activity and antimycobacterial properties.
Anticonvulsant Activity
A paper by O. A. Bihdan (2019) studied the anticonvulsant activity of similar compounds, indicating potential neuroprotective and membrane stabilizing effects.
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-1-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FN3OS2/c1-11-18-19-16(23-11)12-3-2-8-20(9-12)15(21)10-22-14-6-4-13(17)5-7-14/h4-7,12H,2-3,8-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWYIKECDDBIAII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(S1)C2CCCN(C2)C(=O)CSC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FN3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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